Cas no 37414-92-9 (5,5-dimethyl-2,3,4,5-tetrahydropyridine)

• Product Name: 5,5-dimethyl-2,3,4,5-tetrahydropyridine
• CAS No: 37414-92-9
• CID: 4650104
• PubChem ID: 11094564
• Update Time: 2025-10-29

5,5-dimethyl-2,3,4,5-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-2,3,4,5-tetrahydropyridine

Additional information on 5,5-dimethyl-2,3,4,5-tetrahydropyridine

Introduction to 5,5-dimethyl-2,3,4,5-tetrahydropyridine (CAS No. 37414-92-9)

5,5-dimethyl-2,3,4,5-tetrahydropyridine, identified by its Chemical Abstracts Service (CAS) number 37414-92-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This tetrahydropyridine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of two methyl groups at the 5-position enhances its steric hindrance, making it a valuable scaffold for designing novel bioactive molecules.

The compound belongs to the broader class of tetrahydropyridines, which are known for their versatility in drug development. Tetrahydropyridines often serve as key structural motifs in various pharmacophores, contributing to the efficacy and selectivity of therapeutic agents. The specific configuration of 5,5-dimethyl-2,3,4,5-tetrahydropyridine allows for diverse functionalization, enabling chemists to tailor its properties for specific biological targets.

Recent advancements in computational chemistry have highlighted the importance of 5,5-dimethyl-2,3,4,5-tetrahydropyridine in virtual screening and molecular docking studies. Its rigid core structure facilitates strong interactions with biological receptors, making it an attractive candidate for developing small-molecule inhibitors. Researchers have leveraged machine learning algorithms to predict potential binding affinities and optimize lead compounds derived from this scaffold.

In the context of drug discovery, 5,5-dimethyl-2,3,4,5-tetrahydropyridine has been explored as a precursor for more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and cyclization reactions, makes it a versatile intermediate. For instance, recent studies have demonstrated its utility in synthesizing substituted pyridines and pyrimidines, which are crucial components in many therapeutic agents.

The pharmaceutical industry has shown particular interest in 5,5-dimethyl-2,3,4,5-tetrahydropyridine due to its potential role in treating neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective properties by modulating neurotransmitter receptors. Additionally, its structural similarity to certain natural products has prompted investigations into its antimicrobial and anti-inflammatory activities.

One notable application of 5,5-dimethyl-2,3,4,5-tetrahydropyridine is in the development of chiral auxiliaries for asymmetric synthesis. The presence of stereocenters in its structure allows for the creation of enantiomerically pure compounds with high biological activity. This has significant implications for producing enantiomerically enriched drugs that exhibit improved pharmacokinetic profiles.

The synthesis of 5,5-dimethyl-2,3,4,5-tetrahydropyridine can be achieved through multiple pathways. Traditional methods involve catalytic hydrogenation of pyridine derivatives or condensation reactions involving appropriate precursors. However， modern synthetic approaches have focused on greener methodologies，such as photochemical activation and flow chemistry，to enhance efficiency and sustainability.

Industrial-scale production of 37414-92-9 requires careful optimization to ensure high yields and purity. Process chemists have employed continuous flow reactors to improve reaction control and minimize byproduct formation. These advancements not only enhance productivity but also align with global trends toward sustainable manufacturing practices.

The safety profile of 37414-92-9 is another critical consideration in its application. While it is not classified as a hazardous substance， proper handling protocols must be followed to prevent exposure during synthesis and handling. Personal protective equipment (PPE) such as gloves、goggles，and lab coats is recommended when working with this compound.

Regulatory agencies have established guidelines for the use of 37414-92-9 in pharmaceutical research。 Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic processes meet stringent quality standards。 Additionally， documentation requirements must be meticulously followed to maintain traceability throughout the supply chain.

Future research directions for 37414-92-9 include exploring its role in targeted drug delivery systems。 Nanotechnology-based approaches have been investigated to enhance the bioavailability of tetrahydropyridine derivatives by encapsulating them within lipid or polymer-based nanoparticles。 Such innovations could lead to more effective treatments for chronic diseases.

The integration of 37414-92-9 into combinatorial chemistry libraries has also opened new avenues for drug discovery。 High-throughput screening techniques enable rapid evaluation of large collections of derivatives，identifying promising candidates for further development。 This strategy accelerates the process from hit identification to lead optimization.

The environmental impact of producing and disposing of 37414-92-9 must be carefully managed。 Waste disposal protocols should adhere to local regulations to minimize ecological harm。 Efforts are underway to develop biodegradable analogs that reduce environmental persistence while maintaining biological efficacy.

In conclusion，5，5-dimethyl-2，3，4，5-tetrahydropyridine (CAS No．37414—92—9) represents a valuable asset in medicinal chemistry with diverse applications ranging from drug development to material science。 Its unique structural features and synthetic versatility make it a cornerstone compound for researchers seeking innovative solutions in health care．As scientific understanding advances，the potential uses of this molecule will continue to expand，driving progress across multiple disciplines．